Cas no 98994-89-9 (1,3,6-tribromo-2,7-dihydroxynaphthalene)

• Product Name: 1,3,6-tribromo-2,7-dihydroxynaphthalene
• CAS No: 98994-89-9
• MF: C₁₀H₅Br₃O₂
• MW: 396.85750079155
• CID: 3037640
• Update Time: 2025-03-13

1,3,6-tribromo-2,7-dihydroxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,3,6-tribromo-2,7-dihydroxynaphthalene
• 1,3,6-tribromo-2,7-naphthalenediol; 1,3,6-tribromo-naphthalene-2,7-diol; 1.3.6-Tribrom-2.7-dihydroxy-naphthalin; 1,3,6-Tribrom-naphthalin-2,7-diol; 1,3,6-Tribrom-2,7-dihydroxy-naphthalin; 1,3,6-Tribrom-naphthalindiol-(2,7)
• 2,7-Naphthalenediol, 1,3,6-tribromo-

• Inchi： 1S/C10H5Br3O2/c11-6-1-4-2-7(12)10(15)9(13)5(4)3-8(6)14/h1-3,14-15H
• InChI Key： OPGKQYATEGHQPS-UHFFFAOYSA-N
• SMILES： C1(Br)=C2C(C=C(Br)C(O)=C2)=CC(Br)=C1O

Computed Properties

• Exact Mass: 393.78400

Experimental Properties

• Density: 2.348±0.06 g/cm3(Predicted)
• Melting Point: 202-203 °C(Solv: benzene (71-43-2))
• Boiling Point: 407.0±40.0 °C(Predicted)
• PSA: 40.46000
• LogP: 4.53850
• pka: 5.27±0.50(Predicted)